2-((5-(3-cyclohexylureido)-1,3,4-thiadiazol-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[[5-(cyclohexylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C16H25N5O3S2/c22-13(17-9-12-7-4-8-24-12)10-25-16-21-20-15(26-16)19-14(23)18-11-5-2-1-3-6-11/h11-12H,1-10H2,(H,17,22)(H2,18,19,20,23)
• InChI Key: QUAVEAXPVIOPNX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NC2=NN=C(S2)SCC(=O)NCC3CCCO3
• Molecular Formula: C16H25N5O3S2
• Molecular Weight: 399.5 g/mol
• CAS No.: 898461-98-8

Description

The compound 2-((5-(3-cyclohexylureido)-1,3,4-thiadiazol-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide features a 1,3,4-thiadiazole core, a heterocyclic scaffold known for its diverse pharmacological activities, including antimicrobial, anticancer, and enzyme inhibitory properties . This molecule is distinguished by two critical substituents:

• Tetrahydrofuran-2-ylmethyl group: A cyclic ether moiety that could improve solubility and metabolic stability compared to linear alkyl chains.

Comparison with Similar Compounds

Key Observations :

• Synthetic Efficiency: The target compound’s hypothetical synthesis would likely involve ureido coupling (similar to triazinoquinazoline derivatives in ), which may reduce yields compared to simpler substitutions (e.g., Method A in achieves 89.4% yield).
• Structural Impact: The cyclohexylureido group introduces steric bulk and lipophilicity, contrasting with smaller substituents like amino () or benzylthio (), which may alter solubility and crystallinity.

Key Observations :

• Bioactivity Trends : Thiadiazole derivatives with electron-withdrawing groups (e.g., 4-fluorobenzyl in ) exhibit stronger antibacterial activity, while bulky substituents (e.g., isobutyl in ) correlate with anticancer potency.

Molecular and Crystallographic Insights

• X-ray Studies: Compounds like N-{2,2,2-trichloro-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)amino]ethyl}acetamide () reveal planar thiadiazole rings and hydrogen-bonding networks critical for stability. The target compound’s tetrahydrofanylmethyl group may disrupt such packing, reducing crystallinity.
• Enzyme Interactions: Analogous structures (e.g., carbonic anhydrase inhibitors in ) suggest that the ureido group could act as a hydrogen-bond donor, mimicking natural substrates.